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Compound of Interest

Compound Name: (-)-Ethyl 2-bromobutyrate

Cat. No.: B12732416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and

disposal of (-)-Ethyl 2-bromobutyrate. It is intended for laboratory personnel, researchers, and

professionals in the field of drug development who may work with this compound. This

document includes details on its chemical and physical properties, hazard classifications,

toxicological data, emergency procedures, and experimental protocols.

Chemical and Physical Properties
(-)-Ethyl 2-bromobutyrate is a chiral ester that serves as a valuable intermediate in organic

synthesis, particularly in the pharmaceutical and agrochemical industries.[1] A thorough

understanding of its physical and chemical properties is essential for its safe handling.
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Property Value Reference

CAS Number 533-68-6 [2]

Molecular Formula C₆H₁₁BrO₂ [2][3]

Molecular Weight 195.05 g/mol [2]

Appearance Colorless to light yellow liquid [3]

Boiling Point 177 °C (lit.) [2]

Density 1.321 g/mL at 25 °C (lit.) [2]

Flash Point 56 °C (132.8 °F) - closed cup [2]

Refractive Index n20/D 1.447 (lit.) [2]

Solubility
Insoluble in water. Soluble in

alcohol and ether.
[3]

Stability
Stable under normal

conditions.
[3]

Hazard Identification and Classification
(-)-Ethyl 2-bromobutyrate is classified as a hazardous substance and requires careful

handling to prevent exposure and ensure laboratory safety.

GHS Hazard Classification:

Hazard Class Category

Flammable Liquids Category 3

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Eye Irritation Category 1

Specific Target Organ Toxicity - Single Exposure

(Respiratory Tract Irritation)
Category 3
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Signal Word: Danger

Hazard Statements:

H226: Flammable liquid and vapor.[4]

H302: Harmful if swallowed.[4]

H314: Causes severe skin burns and eye damage.

H318: Causes serious eye damage.[4]

H335: May cause respiratory irritation.[5]

Toxicological Information
Exposure to (-)-Ethyl 2-bromobutyrate can have significant health effects. The toxicological

properties have not been fully investigated, and it should be handled with the utmost care.

Toxicity Metric Value Species Reference

LD50 Oral 2000 mg/kg Rat

Routes of Exposure: Inhalation, ingestion, skin and eye contact.

Health Effects:

Inhalation: May cause respiratory irritation.[5] Vapors may lead to coughing, wheezing, and

severe irritation of the nose and throat.

Skin Contact: Causes severe skin burns.[3] Prolonged contact can lead to rashes and

chemical burns.

Eye Contact: Causes serious eye damage.[4] Direct splashes can result in chemical burns. It

is also a lachrymator, meaning it can induce tearing.

Ingestion: Harmful if swallowed.[4]
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Safety and Handling Precautions
Adherence to strict safety protocols is mandatory when working with (-)-Ethyl 2-
bromobutyrate.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Use impervious gloves (e.g., nitrile rubber) and wear protective clothing to

prevent skin contact.

Respiratory Protection: Work in a well-ventilated area, preferably in a chemical fume hood. If

ventilation is inadequate, use a NIOSH-approved respirator with an appropriate cartridge.

Handling:

Avoid breathing vapors or mist.

Do not get in eyes, on skin, or on clothing.

Keep away from open flames, hot surfaces, and sources of ignition.[3]

Use spark-proof tools and explosion-proof equipment.

Take precautionary measures against static discharge.

Handle product only in a closed system or with appropriate exhaust ventilation.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from heat, sparks, and flame.

Store in a corrosives area.

Incompatible materials include acids, bases, strong oxidizing agents, and reducing agents.
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First Aid Measures
In case of exposure, immediate medical attention is required.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get immediate medical attention.

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get immediate medical attention.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get immediate

medical attention.

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Remove all sources of ignition. Wear appropriate personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Containment and Cleaning Up: Absorb the spill with inert material (e.g., sand,

silica gel, acid binder, universal binder, sawdust) and place it in a suitable, closed container

for disposal. Use spark-proof tools and explosion-proof equipment.

Experimental Protocols
(-)-Ethyl 2-bromobutyrate is a key reagent in various chemical syntheses. Below are

representative experimental workflows.

Atom Transfer Radical Polymerization (ATRP)
(-)-Ethyl 2-bromobutyrate and its close analog, ethyl 2-bromoisobutyrate, are widely used as

initiators in Atom Transfer Radical Polymerization (ATRP) to synthesize well-defined polymers.
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[6][7]

Reaction Setup
Polymerization Work-up and Purification

Prepare Reagents:
- Monomer

- (-)-Ethyl 2-bromobutyrate (Initiator)
- CuBr (Catalyst)

- Ligand (e.g., PMDETA)

Add catalyst and stir bar to a
Schlenk flask under inert atmosphere

Prepare a solution of monomer,
initiator, and ligand

Transfer the solution to the
Schlenk flask via syringe

Heat the reaction mixture to the
desired temperature (e.g., 90°C)

Monitor polymerization progress
(e.g., by NMR or GC)

Terminate the reaction by
exposing to air

Purify the polymer by precipitation
in a non-solvent (e.g., methanol) Dry the polymer under vacuum

Click to download full resolution via product page

Figure 1: Experimental workflow for Atom Transfer Radical Polymerization (ATRP) using (-)-
Ethyl 2-bromobutyrate as an initiator.

A detailed protocol for the ATRP of methyl methacrylate (MMA) using a similar initiator involves

the following steps:

Deoxygenation of Catalyst: Add Cu(I)Br and a magnetic stir bar to a dry Schlenk flask. Seal

the flask and deoxygenate with three freeze-pump-thaw cycles.

Preparation of Polymerization Solution: In a separate flask under an inert atmosphere (N₂),

add toluene, MMA, and the ligand (e.g., N-propyl-2-pyridylmethanimine).

Initiation: Subject the polymerization solution to three freeze-pump-thaw cycles. Heat the

solution to the desired temperature (e.g., 90 °C) with constant stirring. Once the temperature

is stable, add the initiator, (-)-ethyl 2-bromobutyrate, under N₂ to start the polymerization.

Monitoring and Termination: Samples can be taken periodically to monitor the conversion

and molecular weight. The polymerization is terminated by exposing the reaction to air.

Purification: The polymer is isolated by precipitation in a suitable non-solvent.[8]

Use in Pharmaceutical Synthesis
(-)-Ethyl 2-bromobutyrate is an important intermediate in the synthesis of various active

pharmaceutical ingredients (APIs).[9] For example, it is used in the synthesis of Efaroxan, an
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α2-adrenergic antagonist.[6]

(-)-Ethyl 2-bromobutyrate

Nucleophilic Substitution Reaction
(SN2)

Nucleophilic Reagent
(e.g., Amine, Phenoxide)

Substituted Butyrate Ester Intermediate

Further Chemical Modifications
(e.g., hydrolysis, amidation)

Active Pharmaceutical Ingredient (API)
(e.g., Efaroxan)

Click to download full resolution via product page

Figure 2: Logical relationship of (-)-Ethyl 2-bromobutyrate as a building block in
pharmaceutical synthesis.

Reactivity and Stability
(-)-Ethyl 2-bromobutyrate is a reactive compound due to the presence of the bromine atom,

which is a good leaving group.

Hydrolysis: The compound can undergo hydrolysis in the presence of water, and the rate is

significantly affected by the pH. In alkaline solutions, both the bromo-alkyl bond and the ester

group can be hydrolyzed.[10][11]
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Nucleophilic Substitution: It readily undergoes nucleophilic substitution reactions where the

bromide is displaced by a nucleophile. This reactivity is harnessed in various organic

syntheses.

Incompatibilities: It is incompatible with strong acids, strong bases, strong oxidizing agents,

and reducing agents.

Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide,

carbon dioxide, and hydrogen bromide gas.

Disposal Considerations
Waste material must be disposed of in accordance with local, regional, and national

regulations. As a hazardous waste, it should be handled by a licensed disposal company. Do

not empty into drains. Contaminated packaging should be treated as the product itself.

Conclusion
(-)-Ethyl 2-bromobutyrate is a valuable chemical intermediate with significant applications in

research and industry. However, its hazardous nature necessitates strict adherence to safety

protocols. This guide provides essential information to ensure its safe handling and use. All

personnel working with this compound should be thoroughly trained on its hazards and the

necessary safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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